5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-[3-hydroxy-5-(trifluoromethyl)phenyl]-N-methylbenzamide
• InChI: InChI=1S/C15H12F3NO2/c1-19-14(21)10-4-2-3-9(5-10)11-6-12(15(16,17)18)8-13(20)7-11/h2-8,20H,1H3,(H,19,21)
• InChI Key: SHQQNFQAVKQXSU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F
• Molecular Formula: C15H12F3NO2
• DSSTOX Substance ID: DTXSID30686654
• Molecular Weight: 295.26 g/mol
• CAS RN: 1261889-14-8

Description

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% (5-MAM-3-TFP), is a novel compound that has been studied in recent years due to its potential applications in scientific research. 5-MAM-3-TFP is a derivative of phenol and contains a trifluoromethyl group in its structure. This compound has been found to have a range of biochemical and physiological effects on cells and organisms, as well as a variety of potential applications in laboratory experiments.

Mechanism of Action

The mechanism of action of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% is not fully understood. However, it is believed that the compound acts as an agonist at certain neurotransmitter receptors, such as serotonin and dopamine receptors. This action is thought to be responsible for its effects on the nervous system.
Biochemical and Physiological Effects
5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% has been found to have a range of biochemical and physiological effects on cells and organisms. For example, it has been found to increase the activity of certain enzymes, such as monoamine oxidase. It has also been found to increase the release of neurotransmitters, such as serotonin and dopamine. Additionally, it has been found to inhibit the uptake of certain neurotransmitters, such as norepinephrine.

Advantages and Limitations for Lab Experiments

The use of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% in laboratory experiments has a number of advantages. For example, it is relatively easy to synthesize and is relatively stable in aqueous solution. Additionally, it has a range of potential applications in scientific research. However, there are also some limitations to its use in laboratory experiments. For example, it has a relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict its effects on cells and organisms.

Future Directions

The potential future directions for 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% include further research into its mechanism of action, its effects on cells and organisms, and its potential applications in scientific research. Additionally, further research could be conducted into the synthesis of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% and its solubility in water, in order to make it easier to use in laboratory experiments. Finally, further research could be conducted into the potential therapeutic applications of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95%, such as in the treatment of neurological disorders.

Synthesis Methods

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% can be synthesized using a reaction of 3-trifluoromethylphenol with N-methylaminocarbonyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction takes place in an aqueous solution at a temperature of between 50-70°C for several hours. The reaction produces a 95% yield of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95%.

Scientific Research Applications

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol, 95% has a range of potential applications in scientific research. For example, it has been used in the development of new drugs and in the study of enzyme inhibition. It has also been used in the study of neurotransmitter uptake and release. Additionally, it has been used in the study of the mechanism of action of drugs, as well as in the study of the effects of drugs on the nervous system.